![molecular formula C23H21BrO5 B3028146 (5-Bromo-2-((4-methoxybenzyl)oxy)phenyl)(3,5-dimethoxyphenyl)methanone CAS No. 1632406-53-1](/img/structure/B3028146.png)
(5-Bromo-2-((4-methoxybenzyl)oxy)phenyl)(3,5-dimethoxyphenyl)methanone
Overview
Description
The compound (5-Bromo-2-((4-methoxybenzyl)oxy)phenyl)(3,5-dimethoxyphenyl)methanone
is a chemical with the molecular formula C23H21BrO5
. Its molecular weight is 457.31400 . The exact mass is 456.05700 .
Molecular Structure Analysis
The molecular structure of this compound consists of a bromine atom attached to a phenyl ring, which is further connected to another phenyl ring through a methanone group . The first phenyl ring has a methoxybenzyl group attached to it, while the second phenyl ring has two methoxy groups .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula ofC23H21BrO5
and a molecular weight of 457.31400 . The exact mass is 456.05700 . The compound has a LogP value of 5.28490, indicating its lipophilicity . Unfortunately, information on its boiling point, melting point, density, and flash point is not available .
Scientific Research Applications
- Precursor for Sultam Synthesis : 2-Bromo-5-methoxybenzyl bromide, a derivative of MFCD29059407, can be used to synthesize pentacyclic sultams . These compounds have diverse biological activities and are of interest in drug discovery.
- α-Glucosidase Inhibitors : Researchers have synthesized benzimidazole analogs containing a bromine substituent, similar to MFCD29059407, to identify molecules with α-glucosidase inhibitory potential. These compounds could be valuable in managing diabetes .
- Industrial Scale-Up : MFCD29059407 derivatives, such as 2-bromo-5-(4-cyanophenoxy)benzyl 1-methyl-1,2,3,4-tetrahydroisoquinoline, have practical applications in chemical processes. Understanding their crystal structures aids in optimizing scale-up processes .
Synthesis of Bioactive Compounds
Medicinal Chemistry
Chemical Process Development
Structure-Activity Relationship Studies
properties
IUPAC Name |
[5-bromo-2-[(4-methoxyphenyl)methoxy]phenyl]-(3,5-dimethoxyphenyl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21BrO5/c1-26-18-7-4-15(5-8-18)14-29-22-9-6-17(24)12-21(22)23(25)16-10-19(27-2)13-20(11-16)28-3/h4-13H,14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VELYNNLBJROXOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)C(=O)C3=CC(=CC(=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21BrO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501144383 | |
Record name | [5-Bromo-2-[(4-methoxyphenyl)methoxy]phenyl](3,5-dimethoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501144383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
457.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-2-((4-methoxybenzyl)oxy)phenyl)(3,5-dimethoxyphenyl)methanone | |
CAS RN |
1632406-53-1 | |
Record name | [5-Bromo-2-[(4-methoxyphenyl)methoxy]phenyl](3,5-dimethoxyphenyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1632406-53-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [5-Bromo-2-[(4-methoxyphenyl)methoxy]phenyl](3,5-dimethoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501144383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.